Cas no 2105076-09-1 (Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 2105076-09-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5638117
• PubChem ID: 165897553
• Update Time: 2025-11-01

Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782595
• 2105076-09-1
• ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• Ethyl 1,2,3,4-tetrahydro-7-methoxy-4-isoquinolinecarboxylate
• Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• Inchi： 1S/C13H17NO3/c1-3-17-13(15)12-8-14-7-9-6-10(16-2)4-5-11(9)12/h4-6,12,14H,3,7-8H2,1-2H3
• InChI Key： IUKAKFVFTNEVJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 8.58±0.40(Predicted)

Additional information on Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate: A Comprehensive Overview

Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 2105076-09-1) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule features a tetrahydroisoquinoline backbone with a methoxy group at position 7 and an ethyl ester substituent at position 4. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of anti-cancer agents. Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate has been shown to exhibit promising anti-proliferative effects against various cancer cell lines. Researchers have attributed these effects to the compound's ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound selectively targets cyclin-dependent kinases (CDKs), which are critical for cell division.

In addition to its anti-cancer potential, Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate has also been investigated for its anti-inflammatory properties. Experimental data indicate that the compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The key steps include the formation of the isoquinoline skeleton through cyclization reactions and subsequent functionalization to introduce the methoxy and ethyl ester groups. Researchers have optimized these steps to achieve high yields and purity levels suitable for pharmacological testing.

One of the most recent advancements in the study of this compound involves its use in targeted drug delivery systems. Scientists have explored the possibility of conjugating Ethyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate with nanoparticles to enhance its bioavailability and reduce systemic toxicity. Early results from preclinical studies suggest that this approach could significantly improve the therapeutic index of the compound.

Furthermore, computational modeling techniques have been employed to predict the binding affinity of Ethyl 7-methoxy-1,2,3,tetrahydroisoquinoline-4-carboxylate to various protein targets. These studies provide valuable insights into its mechanism of action and guide future optimization efforts. For example, molecular docking simulations have revealed that the compound interacts favorably with ATP-binding pockets of CDKs through hydrogen bonding and hydrophobic interactions.

In conclusion, Ethyl 7-methoxy-1,tetrahydroisoquinoline-Carboxylic acid ethylester (CAS No. 2105076-09-) represents a promising lead compound in drug discovery with potential applications in oncology and inflammation management. Its unique chemical structure and diverse biological activities make it a subject of ongoing research interest. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is likely to play an increasingly important role in developing novel therapeutic agents.